Cas no 123200-56-6 (1-Pentanone, 1,3,5-triphenyl-)
1-Pentanone, 1,3,5-triphenyl- structure
Product Name:1-Pentanone, 1,3,5-triphenyl-
CAS No:123200-56-6
MF:C23H22O
MW:314.420186519623
CID:1214589
PubChem ID:11109826
Update Time:2025-04-20
1-Pentanone, 1,3,5-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone, 1,3,5-triphenyl-
- 1,3,5-triphenylpentan-1-one
- DTXSID20455573
- SCHEMBL8087232
- 123200-56-6
-
- Inchi: 1S/C23H22O/c24-23(21-14-8-3-9-15-21)18-22(20-12-6-2-7-13-20)17-16-19-10-4-1-5-11-19/h1-15,22H,16-18H2
- InChI Key: JOKUEXDBLXTTHD-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC(C1C=CC=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 314.167065321g/mol
- Monoisotopic Mass: 314.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 17.1Ų
1-Pentanone, 1,3,5-triphenyl- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
123200-56-6 (1-Pentanone, 1,3,5-triphenyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 3375-38-0(1,6-Diphenyl-1,6-hexanedione)
- 120-46-7(Dibenzoylmethane)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 16282-16-9(1,2-Diphenylbutan-1-one)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1009-14-9(Valerophenone)
- 1671-77-8(4’-Methylvalerophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
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